![molecular formula C19H20N2O3 B4628519 2,5-dihydroxy-N'-(4-phenylcyclohexylidene)benzohydrazide](/img/structure/B4628519.png)
2,5-dihydroxy-N'-(4-phenylcyclohexylidene)benzohydrazide
Overview
Description
2,5-dihydroxy-N'-(4-phenylcyclohexylidene)benzohydrazide, also known as DPH, is a chemical compound that has gained significant attention in the scientific community due to its potential pharmacological properties. DPH is a hydrazone derivative of benzohydrazide, which has been synthesized using various methods.
Mechanism of Action
The mechanism of action of 2,5-dihydroxy-N'-(4-phenylcyclohexylidene)benzohydrazide is not fully understood. However, studies have shown that this compound can inhibit the activity of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation and cancer. This compound has also been shown to induce the expression of p53, a tumor suppressor gene that plays a crucial role in cell cycle regulation and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including its ability to scavenge free radicals, inhibit the production of inflammatory cytokines, induce cell cycle arrest and apoptosis, and regulate the expression of genes involved in inflammation and cancer. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
2,5-dihydroxy-N'-(4-phenylcyclohexylidene)benzohydrazide has several advantages for lab experiments, including its easy synthesis method, good yield, and potential pharmacological properties. However, this compound also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the study of 2,5-dihydroxy-N'-(4-phenylcyclohexylidene)benzohydrazide. Further studies are needed to fully understand the mechanism of action of this compound and its biochemical and physiological effects. Studies are also needed to determine the optimal dosage and potential side effects of this compound. Additionally, studies are needed to evaluate the potential of this compound as a therapeutic agent for various diseases, including cancer and inflammatory diseases. Finally, studies are needed to develop more efficient synthesis methods for this compound and its derivatives.
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential pharmacological properties. This compound has been synthesized using different methods and has been studied for its antioxidant, anti-inflammatory, and anti-cancer effects. The mechanism of action of this compound is not fully understood, but studies have shown that it can inhibit the activity of NF-κB and induce the expression of p53. This compound has several advantages for lab experiments, including its easy synthesis method and potential pharmacological properties. However, further studies are needed to fully understand the biochemical and physiological effects of this compound and its potential as a therapeutic agent for various diseases.
Scientific Research Applications
2,5-dihydroxy-N'-(4-phenylcyclohexylidene)benzohydrazide has been studied for its potential pharmacological properties, including its antioxidant, anti-inflammatory, and anti-cancer effects. Studies have shown that this compound can scavenge free radicals and inhibit the production of inflammatory cytokines, which may contribute to its antioxidant and anti-inflammatory effects. This compound has also been shown to induce cell cycle arrest and apoptosis in various cancer cell lines, indicating its potential as an anti-cancer agent.
properties
IUPAC Name |
2,5-dihydroxy-N-[(4-phenylcyclohexylidene)amino]benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O3/c22-16-10-11-18(23)17(12-16)19(24)21-20-15-8-6-14(7-9-15)13-4-2-1-3-5-13/h1-5,10-12,14,22-23H,6-9H2,(H,21,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CYBKUMOXYHYQBX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=NNC(=O)C2=C(C=CC(=C2)O)O)CCC1C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.